Cas no 3478-72-6 (3-Methyl-4-n-propylpyridine)

• Product Name: 3-Methyl-4-n-propylpyridine
• CAS No: 3478-72-6
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD06637484
• CID: 1074315
• PubChem ID: 4594324
• Update Time: 2025-04-23

3-Methyl-4-n-propylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-n-propylpyridine
• 3-methyl-4-propyl-pyridine
• AC1NELXG
• CTK1B7449
• Pyridine, 3-methyl-4-propyl-
• SureCN873728
• 3-methyl-4-propylpyridine
• DTXSID30404678
• SCHEMBL873728
• BEBMSCLUBWVGGA-UHFFFAOYSA-N
• AKOS006295616
• 3478-72-6
• SB53867

• MDL： MFCD06637484
• Inchi： 1S/C9H13N/c1-3-4-9-5-6-10-7-8(9)2/h5-7H,3-4H2,1-2H3
• InChI Key： BEBMSCLUBWVGGA-UHFFFAOYSA-N
• SMILES： N1C=CC(=C(C=1)C)CCC

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

3-Methyl-4-n-propylpyridine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Methyl-4-n-propylpyridine

3-Methyl-4-n-propylpyridine: A Comprehensive Overview

3-Methyl-4-n-propylpyridine, also known by its CAS number 3478-72-6, is a heterocyclic organic compound belonging to the pyridine family. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a pyridine ring with a methyl group at the 3-position and an n-propyl group at the 4-position, making it a derivative of pyridine with specific functional groups that influence its reactivity and biological activity.

The synthesis of 3-Methyl-4-n-propylpyridine typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These methods are particularly important for scaling up production to meet the growing demand in various industries.

In terms of physical properties, 3-Methyl-4-n-propylpyridine is a colorless liquid with a boiling point of approximately 150°C under standard pressure. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, making it suitable for use in various chemical reactions. The compound exhibits moderate stability under normal conditions but can undergo oxidation or hydrolysis under specific environmental conditions, which is an important consideration for its storage and handling.

The chemical structure of 3-Methyl-4-n-propylpyridine plays a crucial role in its reactivity. The pyridine ring is electron-deficient due to the electronegative nitrogen atom, which makes it susceptible to nucleophilic attack. The methyl and n-propyl substituents at positions 3 and 4, respectively, introduce steric hindrance and influence the electronic environment of the ring. These factors make the compound versatile in its applications, particularly in pharmaceuticals and agrochemicals.

In recent years, researchers have explored the potential of 3-Methyl-4-n-propylpyridine as a precursor for drug development. Its ability to act as a ligand in metalloenzyme inhibitors has shown promise in targeting diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this compound can inhibit specific kinase enzymes involved in cellular signaling pathways, potentially leading to novel therapeutic agents.

Beyond pharmacology, 3-Methyl-4-n-propylpyridine has found applications in materials science. Its use as a precursor for conducting polymers has been investigated due to its ability to enhance electrical conductivity when incorporated into polymer matrices. This property makes it a candidate for applications in flexible electronics and energy storage devices.

The environmental impact of 3-Methyl-4-n-propylpyridine has also been a topic of interest. Studies have shown that while the compound is biodegradable under certain conditions, its persistence in aquatic environments requires careful management to prevent ecological disruption. Regulatory bodies have established guidelines for its safe handling and disposal to minimize environmental risks.

In conclusion, 3-Methyl-4-n-propylpyridine, CAS No. 3478-72-6, is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an important molecule in both academic research and industrial applications. As research continues to uncover new uses for this compound, its role in shaping future technologies and therapies is expected to grow further.